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Compound of Interest

Compound Name: Dibutyl sulphoxide

Cat. No.: B1346571

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for Dibutyl
Sulphoxide (DBSO), a versatile organosulfur compound. Aimed at researchers, scientists, and
professionals in drug development, this document compiles essential Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, alongside detailed
experimental protocols.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for Dibutyl Sulphoxide.

Table 1: NMR Spectroscopic Data
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Nucleus Solvent Data Reference

A spectrum is available in the
electronic supplementary

1H NMR Not specified information from a 2011 article
in Organic & Biomolecular

Chemistry.

A spectrum is available in the
electronic supplementary

13C NMR Not specified information from a 2011 article
in Organic & Biomolecular
Chemistry.[1]

Table 2: Infrared (IR) Spectroscopy Data

Vibrational Mode Observed Frequency (cm™1) Reference

S=0 Stretch ~1044 [1][2]

Table 3: Mass Spectrometry (MS)Data

Observed Value

Technique Parameter Reference
(m/z)
Low-Resolution Mass
[M+H]* 163 [1]
Spectrometry (LRMS)
Gas Chromatography-
Mass Spectrometry Top 3 Peaks 29, 41, 57 [3]

(GC-MS)

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data presented
above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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Obijective: To obtain *H and *3C NMR spectra of Dibutyl Sulphoxide.

Materials:

Dibutyl Sulphoxide sample

Deuterated solvent (e.g., Chloroform-d, CDCIs)

5 mm NMR tubes

Pipettes

Glass wool

Procedure:
e Sample Preparation:

o Dissolve 5-25 mg of Dibutyl Sulphoxide in approximately 0.6-0.7 mL of a suitable
deuterated solvent in a clean, dry vial. For 3C NMR, a more concentrated solution (50-100
mg) may be required.

o Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5
mm NMR tube to remove any particulate matter.

o Ensure the liquid height in the NMR tube is approximately 4-5 cm.
o Cap the NMR tube securely.
e Instrument Setup:
o Insert the NMR tube into the spectrometer's spinner turbine and adjust the depth.
o Place the sample into the NMR magnet.
o Data Acquisition:

o Lock onto the deuterium signal of the solvent.
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[e]

Shim the magnetic field to achieve optimal homogeneity.

o

Tune the probe for the desired nucleus (*H or 3C).

[¢]

Set appropriate acquisition parameters (e.g., pulse sequence, number of scans, spectral
width).

[¢]

Acquire the spectrum.

» Data Processing:

[¢]

Apply Fourier transformation to the raw data.

[¢]

Phase the spectrum to obtain a flat baseline.

[e]

Reference the spectrum using the residual solvent peak or an internal standard (e.g.,
TMS).

[e]

Integrate the peaks in the *H spectrum.

Infrared (IR) Spectroscopy

Obijective: To obtain the infrared spectrum of neat Dibutyl Sulphoxide.
Materials:

o Dibutyl Sulphoxide sample (liquid, as its melting point is 31-34°C)

FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory or salt plates (e.g.,
NacCl)

Pipette

Cleaning solvent (e.g., isopropanol or acetone)

Lens tissue

Procedure (using ATR):
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Background Scan:
o Ensure the ATR crystal is clean and dry.

o Record a background spectrum of the empty ATR crystal to account for atmospheric CO2
and H20.

Sample Application:

o Place a small drop of liquid Dibutyl Sulphoxide directly onto the ATR crystal.

Data Acquisition:

o Acquire the sample spectrum. The instrument's software will automatically ratio the
sample spectrum to the background spectrum to generate the final absorbance or
transmittance spectrum.

Cleaning:

o Clean the ATR crystal thoroughly with a suitable solvent and a soft tissue after the
measurement.

Procedure (using salt plates for a thin film):

Background Scan:

o Place the empty salt plate holder in the spectrometer and run a background scan.

Sample Preparation:
o Place one or two drops of liquid Dibutyl Sulphoxide onto one salt plate.

o Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film.

Data Acquisition:

o Place the "sandwiched" salt plates into the sample holder and acquire the spectrum.

Cleaning:
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o Disassemble the salt plates and clean them immediately with a suitable dry solvent. Store
them in a desiccator.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of Dibutyl Sulphoxide.

Materials:

e Dibutyl Sulphoxide sample

o A suitable volatile solvent (e.g., methanol, acetonitrile)

o Mass spectrometer with an Electrospray lonization (ESI) source

Procedure:

Sample Preparation:

o Prepare a dilute solution of Dibutyl Sulphoxide (typically in the micromolar to picomolar
concentration range) in a suitable solvent. The solvent should be compatible with the ESI
source.

Instrument Setup:
o Calibrate the mass spectrometer using a known standard.

o Set the ESI source parameters, including the capillary voltage, nebulizing gas flow, and

drying gas temperature.
o Set the mass analyzer to scan over an appropriate m/z range (e.g., 50-500 amu).
Data Acquisition:

o Introduce the sample solution into the ESI source via direct infusion using a syringe pump
at a low flow rate (e.g., 5-20 pL/min).

o Acquire the mass spectrum. For enhanced accuracy, data can be acquired in both positive
and negative ion modes. To observe the [M+H]* ion, a small amount of acid (e.g., formic
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acid) can be added to the sample solution.

o Data Analysis:

o Identify the molecular ion peak (e.g., [M+H]* or [M+Na]*) to determine the molecular
weight of the compound.

o Analyze the fragmentation pattern, if any, to gain structural information.

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a
chemical compound like Dibutyl Sulphoxide.
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Caption: Workflow for Spectroscopic Analysis of Dibutyl Sulphoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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